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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexaphenyldisiloxane (CAS
1829-40-9), a significant organosilicon compound. This document collates critical data on its
chemical and physical properties, synthesis methodologies, key applications, and safety and
handling guidelines. The information is structured to be a vital resource for professionals in
research, development, and drug formulation.

Core Chemical and Physical Properties

Hexaphenyldisiloxane is a white to off-white crystalline solid characterized by its high thermal
stability and dielectric properties.[1] It is an essential intermediate and building block in various
fields of materials science and organic synthesis.

Table 1: Physicochemical Properties of Hexaphenyldisiloxane
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Property Value Reference
CAS Number 1829-40-9 [11[2][3]
Molecular Formula C36H300Si2 [1][4]
Molecular Weight 534.81 g/mol [11[3]
White to off-white crystalline
Appearance , [1]
solid
Melting Point 226 - 230 °C [1]
Boiling Point 494 °C [4]
Density 1.2 g/cm3 [4]
Refractive Index 1.6800 [4]
Flash Point >200 °C [4]
. Insoluble (predicted log10WS i
Water Solubility Cheméo
of -28.57)
Octanol/Water Partition ]
4.337 (predicted) Cheméo

Coefficient (logP)

Table 2: Spectroscopic and Structural Data Identifiers
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Data Type Identifier/Typical Values Reference

Signals corresponding to )
1H NMR ChemicalBook
phenyl protons

15C NMR Signals corresponding to ChemicalBook
emicalBoo
phenyl carbons

Characteristic peaks for Si-O- ]
Infrared (IR) Spectroscopy ) ChemicalBook
Si and phenyl groups

Molecular ion peak and
Mass Spectrometry (MS) fragmentation pattern ChemicalBook

consistent with the structure

Crystal Structure Triclinic, P-1 space group [5]

Synthesis of Hexaphenyldisiloxane: Experimental
Protocols

The primary synthesis routes for hexaphenyldisiloxane involve the hydrolysis of
triphenylchlorosilane or the condensation of triphenylsilanol. While specific, detailed industrial
protocols are proprietary, the following represents a generalized laboratory-scale procedure
based on established organosilicon chemistry.

2.1. Synthesis via Hydrolysis of Triphenylchlorosilane

This method involves the controlled reaction of triphenylchlorosilane with water, typically in the
presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol:

» Dissolution: Dissolve triphenylchlorosilane in a suitable water-immiscible organic solvent
such as diethyl ether or toluene in a reaction flask equipped with a stirrer and a dropping
funnel.

o Hydrolysis: Slowly add a stoichiometric amount of water, or an agueous solution of a weak
base (e.g., sodium bicarbonate), to the stirred solution from the dropping funnel. Maintain the
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temperature of the reaction mixture, as the hydrolysis can be exothermic.

o Neutralization & Separation: After the addition is complete, continue stirring for a specified
period to ensure the reaction goes to completion. If a base was used, the aqueous layer
containing the salt byproduct is separated using a separatory funnel. If only water was used,
wash the organic layer with a dilute base solution followed by water to remove any residual
acid.

» Drying & Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.qg.,
sodium sulfate or magnesium sulfate). Filter off the drying agent and remove the solvent
under reduced pressure using a rotary evaporator.

 Purification: The crude hexaphenyldisiloxane is then purified by recrystallization from a
suitable solvent, such as ethanol or a hexane/toluene mixture, to yield the final crystalline
product.

|_slow Addition,_ [ |_stirring _ [ |_Phase Separation,_ [ |_Crude Product _ [ |_Purified Product,
in Organic Solvent_| | Adaition of aueous Base | Hyarolysis Reaction f | separation of Aqueaus Layer || Drying of Organic Layer || Solvent Evaporation | | I

Click to download full resolution via product page

Synthesis of Hexaphenyldisiloxane from Triphenylchlorosilane.

2.2. Synthesis via Condensation of Triphenylsilanol

This route involves the dehydration of triphenylsilanol, which can be achieved thermally or with
the aid of a catalyst.

Experimental Protocol:

o Reactant Setup: Place triphenylsilanol in a reaction vessel equipped with a condenser and a
means for water removal (e.g., a Dean-Stark trap).

o Catalyst Addition (Optional): A catalytic amount of a suitable acid or base can be added to
facilitate the condensation.
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e Reaction: Heat the mixture to a temperature sufficient to drive off water, promoting the
condensation reaction to form the Si-O-Si bond.

o Workup and Purification: After the reaction is complete (as monitored by the cessation of
water evolution), the crude product is cooled and purified, typically by recrystallization as
described in the previous method.

Key Applications of Hexaphenyldisiloxane
Hexaphenyldisiloxane's unique properties make it a valuable compound in several advanced
applications.

3.1. Catalyst in the Synthesis of Pyrite (FeS2)

Hexaphenyldisiloxane has been demonstrated to act as a catalyst in the metathesis reaction
for the synthesis of pyrite (FeS:z) at lower temperatures than typically required.[1][2][6] It is
hypothesized that the polar Si-O functional group coordinates to iron chloride species,
influencing the reaction pathway and circumventing diffusion-limited intermediates.[1]

Generalized Experimental Protocol:

e Reactant Preparation: In an inert atmosphere (e.g., a glovebox), thoroughly mix the
reactants, typically iron(ll) chloride (FeClz) and sodium disulfide (Na2Sz), with a catalytic
amount of hexaphenyldisiloxane.

e Reaction: The mixture is sealed in a suitable reaction vessel and heated to the desired
reaction temperature (e.g., 150 °C) for a specified duration.

e Product Isolation and Analysis: After cooling, the product mixture is washed to remove
byproducts (e.g., NaCl), and the resulting pyrite is dried and characterized.

3.2. Intermediate in Silicone Polymer Synthesis

Hexaphenyldisiloxane serves as a key intermediate in the production of specialized silicone
polymers.[7] The incorporation of phenyl groups enhances the thermal stability, refractive
index, and radiation resistance of the resulting polymers.

Conceptual Workflow:
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The synthesis of phenyl-containing silicone polymers can involve the ring-opening
polymerization of cyclic siloxanes in the presence of a chain-terminating agent like
hexaphenyldisiloxane, or through condensation reactions of phenyl-substituted silanols,
where hexaphenyldisiloxane can be a precursor or a model compound.

Precursors

Hexaphenyldisiloxane Cyclic Siloxanes

PLlyrnerization Procesi

Ring-Opening Polymerization or
Polycondensation

ProLuct

Phenyl-Containing Silicone Polymer

Enhanied Properties

Thermal Stability High Refractive Index Radiation Resistance

Click to download full resolution via product page
Role of Hexaphenyldisiloxane in Phenyl-Silicone Polymer Synthesis.

3.3. Other Noteworthy Applications

o Electronics Industry: Utilized in the manufacturing of high-performance insulating materials
due to its excellent dielectric properties.[1]

o Cosmetics and Personal Care: Incorporated into formulations to provide a smooth texture
and enhance product stability.[1]
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» Flame Retardants: Used in patented formulations for flame-retardant resin compositions.[4]

o Water Treatment: Employed in the synthesis of cross-linked porous polymers for water
treatment applications.[4]

Biological Activity and Toxicological Profile

Extensive literature searches for specific biological activity, cytotoxicity, or interaction with
cellular signaling pathways for hexaphenyldisiloxane did not yield any dedicated studies. This
is consistent with the general understanding of many high-molecular-weight, fully substituted
siloxanes, which are often considered to be biologically inert.

Polydimethylsiloxanes (PDMS), a related class of silicone polymers, have been studied for their
biocompatibility. While some studies on specific formulations of PDMS have shown
concentration-dependent cytotoxicity, pure, well-characterized silicones are generally
considered to have low toxicity.[8] Given the chemical nature of hexaphenyldisiloxane, it is
presumed to have a low order of toxicity. However, as with any chemical, appropriate safety
precautions should be taken.

Due to the lack of specific data on biological signaling pathways, a diagram for this section is
not applicable. The evidence suggests that hexaphenyldisiloxane does not directly participate
in known biological signaling cascades.

Safety and Handling

Table 3: GHS Hazard and Precautionary Statements
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Category Codes Description

Causes skin irritation. Causes
Hazard Statements H315, H319, H335 serious eye irritation. May
cause respiratory irritation.[3]

Avoid breathing dust. Wash
skin thoroughly after handling.
Use only outdoors or in a well-
ventilated area. Wear

protective gloves/eye
P261, P264, P271, P280,

Precautionary Statements P302+P352,
P305+P351+P338

protection/face protection. IF
ON SKIN: Wash with plenty of
water. IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[3]

Handling Recommendations:

Use in a well-ventilated area or with local exhaust ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of dust.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

Hexaphenyldisiloxane (CAS 1829-40-9) is a versatile and important organosilicon compound
with a well-defined set of physical and chemical properties. Its primary utility lies in materials
science, particularly as a catalyst and a precursor for high-performance phenyl-containing
silicone polymers. While it is presumed to have low biological activity, standard laboratory
safety practices are essential when handling this compound. This guide serves as a
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foundational resource for researchers and professionals working with or considering the use of
hexaphenyldisiloxane in their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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